Cas no 1378821-65-8 (4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1378821-65-8
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 5793154
• PubChem ID: 60727252
• Update Time: 2025-10-29

4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS009155166
• EN300-13221907
• 1378821-65-8
• 4-fluoro-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H10FNO4/c1-2-5-17-11(16)13-9-6-7(10(14)15)3-4-8(9)12/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： NRHWTSCVJQZDFX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 239.05938596g/mol
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1378821-65-8)

4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1378821-65-8) is a fluorinated benzoic acid derivative with a unique molecular structure that combines a fluoro substituent and a prop-2-en-1-yloxy carbonylamino functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its carboxylic acid moiety and allyloxycarbonyl group make it a versatile intermediate for synthetic applications, particularly in the design of enzyme inhibitors and prodrugs.

The growing interest in fluorinated compounds like 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are actively exploring its utility in targeted drug delivery systems and bioconjugation chemistry, aligning with trends in personalized medicine. Additionally, its CAS No. 1378821-65-8 is frequently searched in chemical databases, reflecting its relevance in patent filings and academic studies.

From a synthetic perspective, the allyloxycarbonyl group in this compound offers selective deprotection advantages, making it valuable for peptide synthesis and protecting group strategies. The fluoro substituent further enhances its lipophilicity, a property leveraged in the development of CNS-active compounds. These features position 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid as a key player in modern medicinal chemistry.

Environmental and regulatory considerations also drive interest in this compound. With increasing scrutiny on sustainable chemistry, its potential for green synthesis routes is being investigated. Questions like "How to synthesize 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid?" or "What are the applications of CAS 1378821-65-8?" are common in search queries, highlighting its practical significance. Analytical methods such as HPLC and NMR are typically employed to characterize its purity and structure.

In summary, 4-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1378821-65-8) represents a multifaceted compound with broad applicability in life sciences. Its combination of fluorine chemistry and functional group diversity ensures its continued relevance in cutting-edge research, addressing both scientific and industrial demands.